6-(1-Adamantyl)-2-[(2-cyanoethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 6-(1-adamantyl)-2-(2-cyanoethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C20H20F3N3S/c21-20(22,23)16-7-17(26-18(15(16)11-25)27-3-1-2-24)19-8-12-4-13(9-19)6-14(5-12)10-19/h7,12-14H,1,3-6,8-10H2
• InChI Key: IZWOKISZWBWFAC-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SCCC#N
• Molecular Formula: C20H20F3N3S
• Molecular Weight: 391.5 g/mol

Description

6-(1-Adamantyl)-2-[(2-cyanoethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile, also known as ACETN, is a novel nitrile compound with a wide range of applications in the scientific research field. ACETN is a versatile compound that has been used in the synthesis of various compounds and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Adamantyl-Containing Compounds in Drug Development

Adamantylated compounds have been extensively researched for their potential in creating highly effective and selective drugs. The synthesis and chemical properties of adamantyl-containing nucleic bases and related heterocyclic compounds have shown promising directions for research due to their biological activity. These compounds, particularly those with adamantane, play a special role in the chemistry of heterocyclic compounds, highlighting their significance in the development of therapeutic agents (E. Shokova & V. Kovalev, 2013).

Potential for Treatment of Neurodegenerative Diseases

The pharmacological profile of natural and synthetic derivatives of adamantane, such as amantadine and memantine, has been explored for the treatment of dementia, Alzheimer's, Parkinson's diseases, and other neurodegenerative conditions. The study of over 75 adamantane derivatives indicated that certain fluorinated and phosphonated adamantane derivatives could offer superior pharmacological potential against these diseases, suggesting a promising area for future research (V. Dembitsky et al., 2020).

Antioxidant Activity and Chemical Analysis

The understanding of antioxidant activity and the determination of antioxidant capacity in complex samples have been advanced through various analytical methods. The significance of such studies lies in their application across fields such as food engineering, medicine, and pharmacy, indicating a broad spectrum of research applications for compounds with potential antioxidant properties (I. Munteanu & C. Apetrei, 2021).

Metal Sulfide Precipitation and Applications

Research into metal sulfide precipitation has implications for effluent treatment processes like Acid Mine Drainage (AMD) treatment and industrial hydrometallurgical processes. This area of study bridges fundamental and applied research, indicating the utility of sulfide and related compounds in environmental remediation technologies (A. Lewis, 2010).